2-(4-chlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide

• Molecular Formula: C14H20ClNO3
• Molecular Weight: 285.76 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide
• InChI: InChI=1S/C14H20ClNO3/c1-13(2,9-17)16-12(18)14(3,4)19-11-7-5-10(15)6-8-11/h5-8,17H,9H2,1-4H3,(H,16,18)
• InChI Key: NJUDVEJILSTGKP-UHFFFAOYSA-N
• SMILES: CC(C)(CO)NC(=O)C(C)(C)OC1=CC=C(C=C1)Cl

Description

2-(4-chlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide is a chemical compound that belongs to the class of amides. It is commonly known as 'Clofibric acid derivative' and has been used in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide is not well understood. However, it is believed to act as a peroxisome proliferator-activated receptor (PPAR) agonist. PPARs are a group of nuclear receptors that play a key role in the regulation of lipid and glucose metabolism, inflammation, and cell differentiation. Activation of PPARs by agonists such as 2-(4-chlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide leads to the transcriptional regulation of various genes involved in these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-chlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide are not well studied. However, it has been reported to induce peroxisome proliferation in rat liver and to increase the expression of genes involved in lipid metabolism and fatty acid oxidation in human hepatoma cells. It has also been shown to increase insulin sensitivity and glucose uptake in adipocytes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide in lab experiments is its availability and low cost. It is also a stable compound that can be easily synthesized. However, one of the limitations is the lack of understanding of its mechanism of action and its potential side effects on biological systems.

Future Directions

There are several future directions for the study of 2-(4-chlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide. One of the areas of interest is the study of its potential as a therapeutic agent for the treatment of metabolic disorders such as diabetes and obesity. Another area of interest is the study of its environmental fate and the potential risks associated with its release into the environment. Additionally, the study of its interaction with various enzymes and its potential as a substrate for enzymatic hydrolysis is an area of interest for the development of new analytical methods.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide involves the reaction of 4-chlorophenol with 2-methyl-2-(1-hydroxy-2-methylpropyl)propanoic acid in the presence of a dehydrating agent. The resulting intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is further reacted with 2-amino-2-methylpropan-1-ol to form the final product.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide has been extensively used in scientific research for its various applications. It has been used as a reference compound for the development of analytical methods for the determination of clofibric acid and its metabolites in environmental and biological samples. It has also been used as a model compound for the study of the biodegradation of clofibric acid in wastewater treatment plants. Additionally, it has been used as a substrate for the study of the enzymatic hydrolysis of amides by various enzymes.